Cas no 1337698-30-2 (ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate)

ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate structure
1337698-30-2 structure
Product Name:ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
CAS No:1337698-30-2
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD20463422
CID:5581615
PubChem ID:66825919
Update Time:2025-07-23

ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
    • 1H-Indene-5-carboxylic acid, 3-amino-2,3-dihydro-, ethyl ester
    • SCHEMBL876503
    • 1337698-30-2
    • EN300-9468596
    • MDL: MFCD20463422
    • Inchi: 1S/C12H15NO2/c1-2-15-12(14)9-4-3-8-5-6-11(13)10(8)7-9/h3-4,7,11H,2,5-6,13H2,1H3
    • InChI Key: WOWCGMIFWRSTHB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC2=C(C=1)C(CC2)N)=O

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.137±0.06 g/cm3(Predicted)
  • Boiling Point: 327.2±42.0 °C(Predicted)
  • pka: 8.95±0.20(Predicted)

ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9468596-1g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2
1g
$1070.0 2023-09-01
Enamine
EN300-9468596-5g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2
5g
$3105.0 2023-09-01
Enamine
EN300-9468596-10g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2
10g
$4606.0 2023-09-01
Enamine
EN300-9468596-0.05g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
0.05g
$900.0 2025-02-21
Enamine
EN300-9468596-0.1g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
0.1g
$943.0 2025-02-21
Enamine
EN300-9468596-0.25g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
0.25g
$985.0 2025-02-21
Enamine
EN300-9468596-0.5g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
0.5g
$1027.0 2025-02-21
Enamine
EN300-9468596-1.0g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
1.0g
$1070.0 2025-02-21
Enamine
EN300-9468596-2.5g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
2.5g
$2100.0 2025-02-21
Enamine
EN300-9468596-5.0g
ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate
1337698-30-2 95.0%
5.0g
$3105.0 2025-02-21

Additional information on ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate

Recent Advances in the Study of Ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1337698-30-2)

Ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1337698-30-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its indene scaffold, has been explored for its bioactive properties and its role as a building block in the synthesis of more complex molecules. Recent studies have focused on its synthesis, structural modifications, and biological evaluations, providing new insights into its therapeutic potential.

One of the key areas of research involving ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate is its use as an intermediate in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of kinase inhibitors, which are critical in the treatment of various cancers. The researchers demonstrated that modifications to the amino and ester functional groups of the compound could enhance its binding affinity to specific kinase targets, thereby improving its efficacy and selectivity.

In addition to its role in kinase inhibition, ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate has also been investigated for its potential in central nervous system (CNS) drug development. A recent preprint on bioRxiv (2024) reported that derivatives of this compound exhibited promising activity as modulators of neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The study employed computational modeling and in vitro assays to elucidate the structure-activity relationships (SAR) of these derivatives.

Another significant advancement in the study of this compound is its application in green chemistry. A research group at the University of Cambridge (2023) developed a sustainable synthetic route for ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate using biocatalytic methods. This approach not only improved the yield and purity of the compound but also reduced the environmental impact of its production, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the findings into viable therapeutic options.

In conclusion, ethyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate (CAS: 1337698-30-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to CNS drug development, underscore its potential as a cornerstone in the design of next-generation therapeutics. Continued research and innovation will be crucial in unlocking its full potential and addressing the remaining challenges in its development.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.